Cas no 1058496-38-0 (2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)-N-methylacetamide)

• Product Name: 2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)-N-methylacetamide
• CAS No: 1058496-38-0
• MF: C₉H₁₂N₆OS
• MW: 252.296178817749
• CID: 6408002
• PubChem ID: 25793518
• Update Time: 2025-05-20

2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)-N-methylacetamide
• Acetamide, 2-[(3-ethyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl)thio]-N-methyl-
• 2-(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)sulfanyl-N-methylacetamide
• AKOS024494119
• 2-((3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-N-methylacetamide
• 1058496-38-0
• F5061-0200

• Inchi： 1S/C9H12N6OS/c1-3-15-8-7(13-14-15)9(12-5-11-8)17-4-6(16)10-2/h5H,3-4H2,1-2H3,(H,10,16)
• InChI Key： OPBZBIKZHXGFQG-UHFFFAOYSA-N
• SMILES： C(NC)(=O)CSC1N=CN=C2N(CC)N=NC2=1

Computed Properties

• Exact Mass: 252.07933020g/mol
• Monoisotopic Mass: 252.07933020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 111Ų

Additional information on 2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)-N-methylacetamide

Introduction to 2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)-N-methylacetamide (CAS No. 1058496-38-0)

2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)-N-methylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1058496-38-0, represents a convergence of heterocyclic chemistry and medicinal innovation. Its molecular architecture incorporates a triazolopyrimidine core, which is a well-documented scaffold in the development of bioactive molecules. The presence of a sulfanyl group and a methylacetamide moiety further enhances its potential as a pharmacophore, making it a subject of intense research interest.

The 3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl moiety is particularly noteworthy as it combines the structural features of triazoles and pyrimidines, two heterocyclic systems known for their broad spectrum of biological activities. Triazolopyrimidines have been extensively studied for their roles in antimicrobial, antiviral, and anticancer applications. The ethyl substitution at the 3-position introduces steric and electronic modifications that can influence the compound's interactions with biological targets. These structural attributes make 2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)-N-methylacetamide a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in the investigation of sulfanyl-containing compounds due to their demonstrated ability to modulate enzyme activity and receptor binding. The sulfanyl group in this molecule can serve as a key interaction point with biological targets, potentially facilitating the development of novel therapeutic agents. The N-methylacetamide moiety is another important feature that contributes to the compound's pharmacological profile. This group is commonly found in many bioactive molecules and is known to enhance solubility and metabolic stability.

The synthesis of 2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)-N-methylacetamide involves multi-step organic transformations that require precise control over reaction conditions. The construction of the triazolopyrimidine core necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve the desired molecular connectivity. These methods not only enhance efficiency but also allow for the introduction of diverse functional groups at strategic positions within the molecule.

The pharmacological potential of 2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)-N-methylacetamide has been explored in several preclinical studies. These investigations have highlighted its ability to interact with various biological pathways, including those involved in inflammation and cell proliferation. The compound's interaction with enzymes such as kinases and phosphodiesterases has been particularly intriguing. Kinases are critical targets in cancer therapy due to their role in regulating cell growth and survival pathways. By modulating kinase activity, this molecule may offer a novel approach to treating malignancies.

The sulfanyl group has been shown to enhance binding affinity by participating in hydrogen bonding interactions with polar residues on biological targets. This feature is particularly valuable in drug design as it allows for the fine-tuning of molecular recognition processes. Additionally, the N-methylacetamide moiety contributes to the compound's overall solubility profile, which is essential for effective drug delivery systems. Improved solubility can lead to better absorption rates and reduced formulation challenges.

In recent years, computational methods have played an increasingly important role in the optimization of lead compounds like 2-{3-(ethyl)-3H-[1,2,3]triazolo[4',5':d]-pyrimidin]-7-ylsulfonyl}-N-methylacetamide (CAS No: 1058496380). Molecular modeling techniques such as docking simulations have been used to predict binding modes and interactions with biological targets. These studies provide valuable insights into how structural modifications can be made to improve potency and selectivity. By leveraging computational tools alongside experimental data, researchers can accelerate the drug discovery process significantly.

The synthesis and characterization of derivatives of this compound have revealed interesting trends regarding its pharmacological properties. For instance, variations in the substitution pattern around the triazolopyrimidine core have led to significant changes in activity profiles against certain enzymes and receptors. These findings underscore the importance of structural diversity in medicinal chemistry and highlight the need for systematic exploration of analogues.

The future prospects for 2-{3-(ethyl)-3H-[1，2，３]-triazolo[4'，5'：d]-pyrimidin]-7-ylsulfonyl}-N-methylacetamide (CAS No: 1058496380) are promising given its unique structural features and demonstrated biological activity。 Further research is warranted to fully elucidate its mechanism of action and explore its potential as an therapeutic agent。 Collaborative efforts between synthetic chemists， biologists， and pharmacologists will be essential in translating these findings into clinical applications。